1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one

Specification

• CAS No.: 1001785-74-5
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.48
• IUPAC Name: 2-(2,4-dimethylphenoxy)-1-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)ethanone
• Standard InChI: InChI=1S/C21H22N2O2S/c1-14-10-11-19(15(2)12-14)25-13-20(24)23-17(4)21(16(3)22-23)26-18-8-6-5-7-9-18/h5-12H,13H2,1-4H3
• Standard InChI Key: DNRSGROVXYUGLA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)N2C(=C(C(=N2)C)SC3=CC=CC=C3)C)C

Introduction

The compound 1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one is a complex organic molecule that combines elements of pyrazole and phenoxy groups. This article aims to provide a comprehensive overview of its structure, properties, and potential applications based on available scientific literature.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the search results, but it can be deduced from its components:

• Pyrazole Core: 3,5-Dimethyl-4-(phenylsulfanyl)-1H-pyrazole

• Phenoxy Group: 2,4-Dimethylphenoxy

• Linker: Ethan-1-one

The molecular weight can be estimated by summing the atomic masses of its constituent atoms.

Biological Activity

Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a phenylsulfanyl group may enhance these activities by contributing to the compound's ability to interact with biological targets.

Synthetic Approaches

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent modification with phenylsulfanyl and phenoxy groups. Common methods include condensation reactions and nucleophilic substitutions.

Structural Similarities

Compounds like (3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone share structural similarities and have been studied for their chemical properties. These similarities can provide insights into potential synthetic routes and biological activities.

Data Tables

Given the lack of specific data on 1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one, the following table summarizes general information on related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3,5-Dimethyl-4-phenylsulfanyl-1-(toluene-4-sulfonyl)-1H-pyrazole	C18H18N2O2S2	358.5	Not specified
(3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone	C18H15N3O3S	353.4	5313-02-0